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Compound of Interest

Compound Name: AVP-13358

Cat. No.: B1665852

The handling of any investigational compound requires stringent safety measures. In the case
of AVP-13358, a preclinical drug candidate for allergy and asthma, development was halted
over a decade ago, leaving a significant gap in publicly available safety and handling data. This
document provides essential guidance for researchers, scientists, and drug development
professionals on the necessary personal protective equipment (PPE), and operational and
disposal plans when specific information is unavailable, using AVP-13358 as an example.

Without a formal Material Safety Data Sheet (MSDS) or comprehensive toxicological data,
AVP-13358 must be treated as a potentially hazardous substance. The following
recommendations are based on standard laboratory practices for handling compounds of
unknown toxicity and are intended to provide a framework for establishing safe operational
procedures.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling AVP-13358 or any
investigational compound with limited safety information.
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Category

Recommended PPE

Key Specifications

Hand Protection

Double-gloving with chemically

resistant gloves

Inner glove (e.g., nitrile) should
be tucked under the lab coat
sleeve. The outer glove (e.g.,
nitrile or neoprene) should
extend over the sleeve.
Regularly inspect gloves for
any signs of degradation or

puncture.

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles should provide a
complete seal around the
eyes. A face shield offers an
additional layer of protection

against splashes.

Body Protection

Disposable, fluid-resistant

laboratory coat with knit cuffs

A solid-front, back-closing
gown is preferred to minimize
the risk of frontal

contamination.

Respiratory Protection

NIOSH-approved respirator

A fit-tested N95 respirator may
be sufficient for handling small
quantities of powder in a
ventilated enclosure. For tasks
with a higher risk of
aerosolization, a powered air-
purifying respirator (PAPR)
should be considered. All
respiratory protection should
be used within the context of a
comprehensive respiratory

protection program.

Operational Plan: A Step-by-Step Approach to Safe

Handling

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

A clear and concise operational plan is critical to minimizing risk. The following workflow
outlines the essential steps for safely handling AVP-13358.

Preparation Phase

Gesignate a controlled handling area
Gssemble all necessary PPE]

Grepare and verify engineering controls (e.g., fume hoodD

Handling Phase

Gon all required PPE)

Gandle AVP-13358 within the designated engineering contr(a

:

Gecontaminate all surfaces and equipment after usa

Post-Handling Phase

Goﬁ PPE in the correct sequence to avoid cross-contaminatioa

;

Segregate and dispose of all waste as hazardous

;

Thoroughly wash hands and any exposed skin
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Caption: A three-phase workflow for the safe handling of AVP-13358.

Disposal Plan: Managing Contaminated Materials

All materials that come into contact with AVP-13358 must be treated as hazardous waste. A
robust disposal plan is essential for environmental safety and regulatory compliance.

Waste Stream Collection and Storage Disposal Method

Collect in a dedicated, clearly

labeled, sealed hazardous ) ) )
_ o Incineration by a licensed
) waste container. This includes )
Solid Waste o hazardous waste disposal
used PPE, weighing papers,
) vendor.
and contaminated

consumables.

] ] Neutralization or incineration
Collect in a dedicated, clearly )
by a licensed hazardous waste
o labeled, sealed, and i )

Liquid Waste ) ] disposal vendor, depending on

chemically compatible ] ]

. the chemical properties of the
hazardous waste container.

solvent.
Dispose of immediately in a Autoclaving followed by
Sharps designated, puncture-proof disposal as hazardous waste,
sharps container. or direct incineration.

Important Considerations:

» Risk Assessment: Before any handling of AVP-13358, a thorough risk assessment must be
conducted by qualified safety professionals. This assessment should inform all aspects of
the safety and handling plan.

» Training: All personnel involved in the handling of AVP-13358 must receive comprehensive
training on the established safety protocols and emergency procedures.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1665852?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665852?utm_src=pdf-body
https://www.benchchem.com/product/b1665852?utm_src=pdf-body
https://www.benchchem.com/product/b1665852?utm_src=pdf-body
https://www.benchchem.com/product/b1665852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Emergency Procedures: Clear and accessible emergency procedures for spills, exposure,
and other potential incidents must be in place.

By adhering to these stringent safety and logistical protocols, research institutions can build a
foundation of trust and demonstrate a commitment to safety that extends beyond the products
they develop. This proactive approach to laboratory safety is paramount when dealing with the
inherent uncertainties of investigational compounds.

 To cite this document: BenchChem. [Navigating the Unknown: Safety Protocols for
Discontinued Investigational Compounds like AVP-13358]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1665852#personal-protective-
equipment-for-handling-avp-13358]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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